1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one

• Molecular Formula: C12H16O2S
• Molecular Weight: 224.32 g/mol
• IUPAC Name: 1-(3-ethoxy-5-methylsulfanylphenyl)propan-1-one
• InChI: InChI=1S/C12H16O2S/c1-4-12(13)9-6-10(14-5-2)8-11(7-9)15-3/h6-8H,4-5H2,1-3H3
• InChI Key: SDQZTJJEBYKJBA-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1=CC(=CC(=C1)SC)OCC

Description

1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one is an organic compound with the molecular formula C12H16O2S and a molecular weight of 224.32 g/mol . This compound is characterized by the presence of an ethoxy group, a methylthio group, and a propanone moiety attached to a phenyl ring. It is used in various chemical and industrial applications due to its unique structural properties.

Preparation Methods

The synthesis of 1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one typically involves the reaction of 3-ethoxy-5-(methylthio)benzaldehyde with a suitable propanone derivative under controlled conditions. The reaction is usually catalyzed by an acid or base to facilitate the formation of the desired product. Industrial production methods may involve large-scale batch or continuous processes, ensuring high yield and purity of the compound .

Chemical Reactions Analysis

1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the ketone group to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The ethoxy and methylthio groups can undergo nucleophilic substitution reactions, leading to the formation of various derivatives. Common reagents and conditions for these reactions include acidic or basic environments, specific temperature controls, and the use of catalysts to enhance reaction rates.

Scientific Research Applications

1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical transformations, which can influence biological systems. For example, its antimicrobial activity may result from the disruption of microbial cell membranes or inhibition of essential enzymes .

Comparison with Similar Compounds

1-(3-Ethoxy-5-(methylthio)phenyl)propan-1-one can be compared with similar compounds such as:

1-(3-Methoxy-5-(methylthio)phenyl)propan-1-one: Similar structure but with a methoxy group instead of an ethoxy group.

1-(3-Ethoxy-5-(ethylthio)phenyl)propan-1-one: Similar structure but with an ethylthio group instead of a methylthio group.

1-(3-Ethoxy-5-(methylthio)phenyl)propan-2-one: Similar structure but with a propan-2-one moiety instead of propan-1-one. These compounds share structural similarities but differ in their chemical and physical properties, leading to variations in their reactivity and applications.